5-(4-(Furan-2-carbonyl)piperazin-1-yl)-2-(furan-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 5-[4-(furan-2-carbonyl)piperazin-1-yl]-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C17H14N4O4/c18-11-12-17(25-15(19-12)13-3-1-9-23-13)21-7-5-20(6-8-21)16(22)14-4-2-10-24-14/h1-4,9-10H,5-8H2
• InChI Key: IHSPJDOLVSVABX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(N=C(O2)C3=CC=CO3)C#N)C(=O)C4=CC=CO4
• Molecular Formula: C17H14N4O4
• Molecular Weight: 338.32 g/mol

Description

5-(4-(Furan-2-carbonyl)piperazin-1-yl)-2-(furan-2-yl)oxazole-4-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is a small molecule inhibitor that has shown promising results in various preclinical studies.

Scientific Research Applications

Antimicrobial and Antifungal Applications

Research indicates that derivatives of furan and piperazine possess antimicrobial and antifungal properties. For instance, azole derivatives synthesized from furan-2-carbohydrazide, including triazole compounds with piperazine moieties, have demonstrated activity against a range of microorganisms (Başoğlu et al., 2013). Additionally, novel furan/thiophene and piperazine-containing bis(1,2,4-triazole) Mannich bases showed significant in vitro and in vivo fungicidal activity against several test plant fungi, suggesting potential applications in agricultural research and development (Wang et al., 2015).

Antidepressant and Anxiolytic Effects

Compounds featuring a combination of furan and piperazine structures have been evaluated for their antidepressant and anxiolytic effects. A novel series of compounds, including 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine, were synthesized and tested for their antidepressant activities using Porsolt’s behavioral despair (forced swimming) test, showing significant activity (Kumar et al., 2017).

ACE Inhibition for Hypertension

Derivatives incorporating elements of furan and piperazine have been explored for their potential as angiotensin-converting enzyme (ACE) inhibitors, a key target for hypertension treatment. Novel triazole derivatives synthesized from 5-hydroxy indanone, reacted with various piperazine derivatives, were evaluated as ACE inhibitors, showing activity comparable to clinical drugs like Lisinopril, indicating potential for cardiovascular disease management (Vulupala et al., 2018).

Anticancer Activity

Further research into oxazole derivatives, including the synthesis of 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles, has revealed their potential for anticancer activity. These compounds exhibited growth inhibitory and cytostatic activities against sensitive cell lines at submicromolar concentrations, suggesting a framework for developing new anticancer drugs (Kachaeva et al., 2018).